molecular formula C34H53BrO8Si3 B8476458 3-(2,4-Bis{[2-(trimethylsilyl)ethoxy]methoxy}phenyl)-4-(bromomethyl)-7-{[2-(trimethylsilyl)ethoxy]methoxy}-2H-1-benzopyran-2-one CAS No. 554430-37-4

3-(2,4-Bis{[2-(trimethylsilyl)ethoxy]methoxy}phenyl)-4-(bromomethyl)-7-{[2-(trimethylsilyl)ethoxy]methoxy}-2H-1-benzopyran-2-one

Cat. No. B8476458
CAS RN: 554430-37-4
M. Wt: 753.9 g/mol
InChI Key: RRNTZUFUNWDVAC-UHFFFAOYSA-N
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Description

3-(2,4-Bis{[2-(trimethylsilyl)ethoxy]methoxy}phenyl)-4-(bromomethyl)-7-{[2-(trimethylsilyl)ethoxy]methoxy}-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C34H53BrO8Si3 and its molecular weight is 753.9 g/mol. The purity is usually 95%.
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properties

CAS RN

554430-37-4

Molecular Formula

C34H53BrO8Si3

Molecular Weight

753.9 g/mol

IUPAC Name

3-[2,4-bis(2-trimethylsilylethoxymethoxy)phenyl]-4-(bromomethyl)-7-(2-trimethylsilylethoxymethoxy)chromen-2-one

InChI

InChI=1S/C34H53BrO8Si3/c1-44(2,3)17-14-37-23-40-26-11-13-29(31(20-26)42-25-39-16-19-46(7,8)9)33-30(22-35)28-12-10-27(21-32(28)43-34(33)36)41-24-38-15-18-45(4,5)6/h10-13,20-21H,14-19,22-25H2,1-9H3

InChI Key

RRNTZUFUNWDVAC-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCOC1=CC2=C(C=C1)C(=C(C(=O)O2)C3=C(C=C(C=C3)OCOCC[Si](C)(C)C)OCOCC[Si](C)(C)C)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL 3-neck round bottom flask was equipped with a magnetic stirrer, a rubber stopper and an argon inlet/outlet adapter. This vessel was charged with THF (20 mL) via syringe, iPr2NH (1.8 mL, 14.0 mmol) via syringe and cooled to −10° C. in an ice/methanol bath. n-Butyl lithium (1.85 M (titrated) via syringe, 6.3 mL, 11.7 mmol) in hexane was added dropwise via syringe at −10° C., stirred for 15 min at −10° C. To the solution was added 3-[2,4-bis-(2-trimethylsilanyl-ethoxymethoxy)-phenyl]-4-methyl-7-(2-trimethylsilanyl-ethoxymethoxy)-chromen-2-one (5.1 g, 7.8 mol) in THF (20 mL) drop-wise via syringe. The mixture was stirred at −10° C. for 2.5 h. This mixture was added dropwise via syringe to a solution of Br2(0.76 mL, 2 eq) in −78° C. THF (100 mL) via syringe that was contained in a 1-L 3-neck round bottom flask equipped with mechanical stirrer and septum under N2. After the addition was complete, the mixture was stirred for 5 min at −78° C. and then diluted with EtOAc (0.5 L) via syringe, saturated NaHCO3 (50 mL) via syringe and saturated Na2SO3 (100 mL) via syringe. The dry ice/acetone bath was removed and the mixture was allowed to warm to room temperature while stirring. The organic phase was separated and the aqueous phase was back-extracted with EtOAc (2×0.2 L). The combined organic phase was washed with brine (2×0.5 L) and concentrated in vacuo to yield the title compound as a crude semi-solid.
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